Cas no 61698-76-8 (Des(isopropylamino) Atenolol Diol)

Des(isopropylamino) Atenolol Diol Properties

Names and Identifiers

• Benzeneacetamide,4-(2,3-dihydroxypropoxy)-
• Des(isopropylamino) Atenolol Diol
• 2-(4-(2,3-Dihydroxypropoxy)phenyl)acetamide
• Benzeneacetamide,4-(2,3-dihydroxypropoxy)
• 2-[4-(2,3-DIHYDROXYPROPOXY)PHENYL]ACETAMIDE
• 2-[4-[(2RS)-2,3-Dihydroxypropoxy]phenyl]acetamide
• CQOQCZLTCMUVMX-UHFFFAOYSA-N
• 2-[4-[(2RS)-2,3-Dihydroxypropoxy]phenyl]acetamide; Atenolol Imp. B (EP); Atenolol Related Compound A; Atenolol Impurity B
• SCHEMBL660231
• Benzeneacetamide, 4-(2,3-dihydroxypropoxy)-
• UNII-FEB0QT69BD
• 2-(4-(2,3-dihydroxypropoxy)phenyl)acetamide
• ATENOLOL IMPURITY B [EP IMPURITY]
• AKOS027250798
• FEB0QT69BD
• Atenolol impurity A
• Ppa-diol
• Q27277947
• 4-(2,3-Dihydroxypropoxy)phenyl acetamide
• 4-(2',3'-Dihydroxypropoxy)phenylacetamide
• 4-(2,3-Dihydroxypropoxy)benzeneacetamide
• 2-(4-((2RS)-2,3-DIHYDROXYPROPOXY)PHENYL)ACETAMIDE
• 2-[4-(2,3-Dihydroxypropoxy)phenyl]acetamide
• DB-227000
• 2-[4-(2,3-Dihydroxypropoxy)phenyl]acetamide #
• 61698-76-8
• 4-(2,3-DIHYDROXYPROPOXY)BENZENEACETAMIDE, (+/-)-
• +Expand

• InChIKey： CQOQCZLTCMUVMX-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H15NO4/c12-11(15)5-8-1-3-10(4-2-8)16-7-9(14)6-13/h1-4,9,13-14H,5-7H2,(H2,12,15)
• SMILES： C1=CC(=CC=C1CC(=O)N)OCC(CO)O

Computed Properties

• Exact Mass: 225.10000
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 6
• Monoisotopic Mass: 225.1
• Heavy Atom Count: 16
• Complexity: 214
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: _0.9
• Topological Polar Surface Area: 92.8A^2

Experimental Properties

• LogP: 0.14670
• PSA: 92.78000
• Refractive Index: 1.579
• Boiling Point: 523.7°C at 760 mmHg
• Flash Point: 270.6°C
• Density: 1.283